![molecular formula C10H16N2 B2661445 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-1-carbonitrile CAS No. 1478089-34-7](/img/structure/B2661445.png)
2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-1-carbonitrile
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Description
2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-1-carbonitrile is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.252. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Several studies have highlighted the synthesis of novel heterocyclic compounds incorporating the quinoline moiety. These compounds are synthesized through different chemical reactions and are investigated for their structural and chemical properties. For instance, the synthesis of tetra- and penta-heterocyclic compounds incorporating isoquinoline moiety involves Michael addition reactions and further chemical transformations to yield derivatives with potential biological activities (Abdallah, Hassaneen, & Abdelhadi, 2009).
Applications in Photovoltaic Devices
The photovoltaic properties of certain quinoline derivatives have been explored for their applications in organic–inorganic photodiode fabrication. The studies involve the deposition of these compounds as thin films and investigating their electrical properties and photovoltaic responses when integrated into heterojunction diodes. This research indicates the potential of these compounds in the development of photovoltaic devices and photodiodes, showcasing their importance in renewable energy technologies (Zeyada, El-Nahass, & El-Shabaan, 2016).
Antibacterial Activity
New pyrazole derivatives bearing the quinoline-3-carbonitrile moiety have been synthesized and evaluated for their antibacterial activity. These compounds exhibit significant activity against various bacterial strains, indicating their potential as antibacterial agents. The structural-activity relationship studies further enhance the understanding of how modifications in the chemical structure can influence antibacterial efficacy, paving the way for the development of new antibacterial drugs (Elkanzi et al., 2020).
Properties
IUPAC Name |
2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-1-carbonitrile |
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InChI |
InChI=1S/C10H16N2/c11-8-9-4-3-7-12-6-2-1-5-10(9)12/h9-10H,1-7H2 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXSJJHAEJAQDGI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2CCCC(C2C1)C#N |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.25 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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